Cas no 100700-31-0 (Butanoic acid,4,4'-iminobis[3-methyl-)

• Product Name: Butanoic acid,4,4'-iminobis[3-methyl-
• CAS No: 100700-31-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 196265
• PubChem ID: 57979
• Update Time: 2025-04-19

Butanoic acid,4,4'-iminobis[3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,3'-[Azanediylbis(methylene)]dibutanoic acid
• DTXSID60905688
• BUTYRIC ACID, 4,4'-IMINOBIS(3-METHYL-
• Di(2-acetoxy-n-propyl)amine
• 100700-31-0
• 4,4'-Iminobis(3-methylbutyric acid)
• Butanoic acid,4,4'-iminobis[3-methyl-

• Inchi： 1S/C10H19NO4/c1-7(3-9(12)13)5-11-6-8(2)4-10(14)15/h7-8,11H,3-6H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： PHCVDJRANJTXAC-UHFFFAOYSA-N
• SMILES： OC(CC(C)CNCC(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 217.13147
• Monoisotopic Mass: 217.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6
• XLogP3: -1.9

Experimental Properties

• Density: 1.129
• Boiling Point: 422.2°Cat760mmHg
• Flash Point: 209.2°C
• Refractive Index: 1.483
• PSA: 86.63